![molecular formula C5H5F3N4O B1360374 4-Methoxy-6-(trifluoromethyl)-1,3,5-triazin-2-amine CAS No. 5311-05-7](/img/structure/B1360374.png)
4-Methoxy-6-(trifluoromethyl)-1,3,5-triazin-2-amine
Overview
Description
“4-Methoxy-6-(trifluoromethyl)-1,3,5-triazin-2-amine” is a chemical compound that is a derivative of tritosulfuron . Tritosulfuron is a sulfonamide that is benzenesulfonamide substituted by a trifluoromethyl group at position 2 and a [4-methoxy-6-(trifluoromethyl)-1,3,5-triazin-2-yl]carbamoyl group at the nitrogen atom . It has a role as a xenobiotic, an environmental contaminant, and a herbicide .
Synthesis Analysis
The synthesis of such compounds can be achieved by various methods. One method involves the nucleophilic trifluoromethoxylation of alkyl halides with (E)-O-trifluoromethyl-benzaldoximes (TFBO) as a trifluoromethoxylation reagent . Another method involves the synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients .Molecular Structure Analysis
The molecular structure of this compound can be represented by the formula C13H9F6N5O4S . The InChI string representation of the molecule isInChI=1S/C13H9F6N5O4S/c1-28-11-21-8 (13 (17,18)19)20-9 (23-11)22-10 (25)24-29 (26,27)7-5-3-2-4-6 (7)12 (14,15)16/h2-5H,1H3, (H2,20,21,22,23,24,25)
. Chemical Reactions Analysis
The chemical reactions involving this compound can be complex and varied. For instance, one study presents a practical nucleophilic trifluoromethoxylation of alkyl halides with (E)-O-trifluoromethyl-benzaldoximes (TFBO) as a trifluoromethoxylation reagent .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 445.30 g/mol . The compound is a member of 1,3,5-triazines, a member of (trifluoromethyl)benzenes, an aromatic ether, and a member of ureas .Scientific Research Applications
Antimycobacterial Agents
- Novel 1,3,5-triazine-Schiff base conjugates, including derivatives of 4-Methoxy-6-(trifluoromethyl)-1,3,5-triazin-2-amine, have shown promising in vitro antimycobacterial activity against Mycobacterium tuberculosis. Compounds in this series exhibited significant activity, suggesting their potential as lead compounds in tuberculosis treatment (Avupati et al., 2013).
Synthesis and Chemical Reactions
- The synthesis and reactions of 1,3,5-triazinylnitroformaldoximes, including derivatives of this compound, have been studied. These compounds can undergo reactions leading to the formation of furoxanes and 1,3,5-triazinylamidoximes, demonstrating the chemical versatility of the triazine class (Bakharev et al., 2012).
Serotonin Receptor Ligands
- Research on 2-amino-4-(4-methylpiperazin-1-yl)-1,3,5-triazines, which are structurally related to this compound, has been conducted to evaluate their role as ligands for the human serotonin 5-HT6 receptor. This study highlights the significance of the triazine moiety in medicinal chemistry, especially in designing ligands for specific receptors (Łażewska et al., 2019).
CO2 Capture and Conversion
- A triazine-based metal-organic framework (MOF) has been developed for selective CO2 capture, separation, and conversion. This MOF, utilizing a functionalized triazine framework, demonstrated exceptional CO2 selectivity and effective chemical fixation under varying temperatures, showcasing the potential of triazine derivatives in environmental applications (Das & Mandal, 2020).
Antifungal Agents
- Studies on 1,3,5-triazine derivatives, such as this compound, have explored their potential as antifungal agents. These compounds have shown activity against various fungal species, contributing to the development of new antifungal treatments (Sareen et al., 2009).
Photoinitiators in Polymer Chemistry
- Derivatives of 1,3,5-triazin-2-amines, including those with methoxy and trifluoromethyl groups, have been studied as photoinitiators for polymerization processes under UV or visible LED irradiation. These compounds exhibit high efficiency and versatility in initiating free radical photopolymerization, highlighting their potential in advanced materials science (Zhang et al., 2014).
Mass-Spectrometric Studies
- Mass-spectrometric fragmentation of N,N-dimethyl-4-methoxy-6-polynitromethyl-1,3,5-triazin-2-amines, including compounds related to this compound, has been investigated to understand their stability and fragmentation pathways. This research is vital in understanding the behavior of these compounds under electron impact, which is crucial in analytical chemistry (Bakharev et al., 2007).
Safety and Hazards
The safety data sheet for tritosulfuron, a related compound, indicates that it may be harmful if swallowed and is very toxic to aquatic life with long-lasting effects . It is recommended to keep out of reach of children and to dispose of contents and container to hazardous or special waste collection point .
Future Directions
Mechanism of Action
Target of Action
It is known that similar compounds, such as sulfonylurea herbicides, inhibit plant amino acid synthesis by targeting the enzyme acetohydroxyacid synthase (ahas) .
Mode of Action
Similar compounds inhibit the ahas enzyme, which is crucial for the synthesis of essential amino acids in plants .
Biochemical Pathways
By inhibiting the ahas enzyme, similar compounds disrupt the synthesis of essential amino acids, affecting various downstream processes in plants .
Result of Action
Similar compounds cause a deficiency of essential amino acids in plants, leading to growth inhibition and eventually plant death .
Action Environment
It is known that similar compounds have high leachability and mobility in the environment .
Biochemical Analysis
Biochemical Properties
4-Methoxy-6-(trifluoromethyl)-1,3,5-triazin-2-amine plays a significant role in biochemical reactions, particularly in the context of herbicide activity. It interacts with enzymes such as acetolactate synthase (ALS), inhibiting its activity. This inhibition disrupts the biosynthesis of branched-chain amino acids, which is crucial for the growth and development of plants . The compound’s interaction with ALS is a key factor in its herbicidal properties, leading to the suppression of weed growth.
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. In plant cells, the compound inhibits cell division and growth by disrupting the synthesis of essential amino acids. This leads to stunted growth and eventual cell death in target weeds . Additionally, the compound can influence cell signaling pathways and gene expression, further contributing to its herbicidal effects.
Molecular Mechanism
At the molecular level, this compound exerts its effects through the inhibition of acetolactate synthase (ALS). By binding to the active site of ALS, the compound prevents the enzyme from catalyzing the formation of acetolactate, a precursor in the biosynthesis of branched-chain amino acids . This inhibition leads to a depletion of these amino acids, disrupting protein synthesis and cellular metabolism, ultimately causing cell death in susceptible plants.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits stability under standard laboratory conditions, but its degradation can occur under specific environmental factors such as light and temperature . Long-term studies have shown that the compound can have persistent effects on cellular function, with prolonged exposure leading to sustained inhibition of ALS and continued suppression of plant growth.
Dosage Effects in Animal Models
Studies on the dosage effects of this compound in animal models have revealed a range of responses. At low doses, the compound exhibits minimal toxicity, but at higher doses, it can cause adverse effects such as reproductive and developmental toxicity . These findings highlight the importance of careful dosage management in the application of this compound to minimize potential risks to non-target organisms.
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily related to its role as a herbicide metabolite. It interacts with enzymes involved in the detoxification and degradation of herbicides, such as cytochrome P450 monooxygenases . These interactions can affect metabolic flux and alter the levels of various metabolites, influencing the overall metabolic balance within the organism.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are facilitated by specific transporters and binding proteins. The compound can accumulate in certain tissues, leading to localized effects on cellular function . Its distribution is influenced by factors such as tissue permeability and the presence of binding sites, which determine its localization and accumulation patterns.
Subcellular Localization
Within cells, this compound is localized to specific subcellular compartments, where it exerts its activity. The compound may be directed to these compartments through targeting signals or post-translational modifications . Its localization can affect its function, with specific compartments providing the necessary environment for its interaction with target biomolecules.
Properties
IUPAC Name |
4-methoxy-6-(trifluoromethyl)-1,3,5-triazin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5F3N4O/c1-13-4-11-2(5(6,7)8)10-3(9)12-4/h1H3,(H2,9,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTVMLDILWYLGLA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=N1)N)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5F3N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20201198 | |
Record name | 1,3,5-Triazin-2-amine, 4-methoxy-6-(trifluoromethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20201198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5311-05-7 | |
Record name | 4-Methoxy-6-(trifluoromethyl)-1,3,5-triazin-2-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5311-05-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3,5-Triazin-2-amine, 4-methoxy-6-(trifluoromethyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005311057 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,3,5-Triazin-2-amine, 4-methoxy-6-(trifluoromethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20201198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-methoxy-6-(trifluoromethyl)-1,3,5-triazin-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.131.377 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
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Feasible Synthetic Routes
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